Cas no 64451-76-9 (2-(p-sec-Butylphenyl)propionic Acid)

64451-76-9 structure
Product Name:2-(p-sec-Butylphenyl)propionic Acid
CAS No:64451-76-9
Molecular Formula:C13H18O2
Molecular Weight:206.280824184418
CID:1075556
PubChem ID:562967
2-(p-sec-Butylphenyl)propionic Acid Properties
Names and Identifiers
-
- Imp. O (EP): 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
- 2-(p-sec-Butylphenyl)propionic Acid
- 2-(4-butan-2-ylphenyl)propanoic acid
- 2-[4-(1-Methylpropyl)phenyl]propanoic Acid
- 2-(4-(1-Methylpropyl)phenyl)propanoic acid
- Ibuprofen impurity O [EP]
- Hydratropic acid, p-sec-butyl-
- OWMZINYEXURWLF-UHFFFAOYSA-N
- 2-(4-Sec-butylphenyl)propanoic acid #
- 2-(4-(But-2-yl)phenyl)propanoic acid
- 2-[4-(butan-2-yl)phenyl]propanoic acid
- 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
- (+/-)-2-(4-(1-Methylpropyl)phenyl)propan
- 935Y3B0W8X
- UNII-935Y3B0W8X
- G87629
- 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid; Ibuprofen Imp. O (EP); Ibuprofen Impurity O
- (+/-)-2-(4-(1-Methylpropyl)phenyl)propanoic acid
- 2-(4-(sec-Butyl)phenyl)propanoic acid
- SCHEMBL4892916
- CHEMBL189207
- 64451-76-9
- BENZENEACETIC ACID, .ALPHA.-METHYL-4-(1-METHYLPROPYL)-
- Benzeneacetic acid, alpha-methyl-4-(1-methylpropyl)-
- Q27271560
- MFCD08275593
- IBUPROFEN IMPURITY O [EP IMPURITY]
- Ibuprofen EP Impurity O
-
- InChIKey: OWMZINYEXURWLF-UHFFFAOYSA-N
- Inchi: 1S/C13H18O2/c1-4-9(2)11-5-7-12(8-6-11)10(3)13(14)15/h5-10H,4H2,1-3H3,(H,14,15)
- SMILES: OC(C(C)C1C=CC(=CC=1)C(C)CC)=O
Computed Properties
- Exact Mass: 206.13068g/mol
- Surface Charge: 0
- XLogP3: 3.6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 206.13068g/mol
- Monoisotopic Mass: 206.13068g/mol
- Topological Polar Surface Area: 37.3Ų
- Heavy Atom Count: 15
- Complexity: 205
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Melting Point: 45 - 50°C
- Solubility: Chloroform (Slightly), Methanol (Slightly)
2-(p-sec-Butylphenyl)propionic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG68425-10mg |
2-[4-(1-METHYLPROPYL)PHENYL]PROPANOIC ACID |
64451-76-9 | 10mg |
$366.00 | 2024-04-19 | ||
TRC | B692720-10mg |
2-(p-sec-Butylphenyl)propionic Acid |
64451-76-9 | 10mg |
$ 253.00 | 2023-09-08 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR1983-30MG |
2-(p-sec-Butylphenyl)propionic Acid |
64451-76-9 | 30mg |
¥4824.35 | 2025-01-16 |
2-(p-sec-Butylphenyl)propionic Acid Suppliers
HU BEI YANG XIN YI YAO Technology Co., Ltd.
(CAS:64451-76-9)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:64451-76-9)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
2-(p-sec-Butylphenyl)propionic Acid Related Literature
-
Zhuxuan Jiang,Juan Guan,Jun Qian Biomater. Sci., 2019,7, 461-471
-
Nianyong Zhu,Gerard Tobin,Wolfgang Schmitt Chem. Commun., 2012,48, 3638-3640
-
Longlong Ma,Tiejun Wang,Xinjun Li RSC Adv., 2015,5, 45426-45430
-
Liping Zhang,Alexandre A. S. Gonçalves,Mietek Jaroniec RSC Adv., 2020,10, 5585-5589
-
Eiji Tayama,Kohei Kawai RSC Adv., 2021,11, 39607-39618
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M. R. Hoonejani,A. Pallaoro,G. B. Braun,M. Moskovits,C. D. Meinhart Nanoscale, 2015,7, 16834-16840
-
Jian-Qiang Chen,Qiangwei Li,Wenlin Xie Org. Chem. Front., 2023,10, 2251-2256
-
Tânia Ribeiro,Sebastian Raja,Ana Sofia Rodrigues,Fábio Fernandes,José Paulo S. Farinha,Carlos Baleizão RSC Adv., 2013,3, 9171-9174
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